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Compound of Interest

Compound Name: BW 755C

Cat. No.: B159224

Essential Safety and Handling Guide for BW
755C

This guide provides immediate and essential safety protocols, operational instructions, and
disposal plans for the handling of BW 755C (CAS 66000-40-6). The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Physicochemical and Hazard Profile

BW 755C, with the formal name 4,5-dihydro-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine,
is a crystalline solid.[1] It is a dual inhibitor of 5-lipoxygenase (5-LO) and cyclooxygenase
(COX) pathways.[1][2][3][4] According to the Safety Data Sheet (SDS), the substance is not
classified as hazardous under the Globally Harmonized System (GHS). However, as with any
research chemical, appropriate caution and adherence to standard laboratory safety protocols
are essential.
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Property Data
Molecular Formula C1oH10F3N3
Formula Weight 229.2

Appearance Crystalline solid

Storage Temperature -20°C

Stability > 4 years

Solubility DMF: 25 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mi

GHS Classification

Not classified as hazardous

NFPA Ratings

Health: O, Fire: 0, Reactivity: 0

HMIS Ratings

Health: 0, Fire: 0, Reactivity: O

Personal Protective Equipment (PPE)

While the supplier's SDS states that specific personal protective equipment is not required, it is

best practice in a laboratory setting to always wear standard PPE when handling any chemical.

Protection Type

Recommended Equipment

Safety glasses with side shields or chemical

Eye/Face splash goggles to protect against splashes.[5][6]
[7]
A standard laboratory coat should be worn.[5][6]
Skin Chemical-resistant gloves (e.g., nitrile) are
recommended.[5][8]
Long pants and closed-toe shoes are required
Body

to protect the skin from potential exposure.[5][6]

Respiratory

Not required under normal handling conditions

with adequate ventilation.
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Operational Plan: Safe Handling Workflow

Adherence to a structured workflow is critical for minimizing risk during the handling of BW

755C.
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Caption: Workflow for the safe handling of BW 755C.

Disposal Plan

Proper disposal of BW 755C and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance. While the SDS suggests that small quantities
can be disposed of with household waste, standard laboratory practice dictates that all
chemical waste should be handled through a certified chemical waste disposal program.

Collect Waste

Solid Waste Liquid Waste
(Contaminated PPE, Weigh Boats) (Unused Solutions)

Label as 'Non-Hazardous Label with Chemical Name
Chemical Waste' and Concentration

Dispose via Institutional
Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for BW 755C waste.

Experimental Protocols: General Guidelines

When preparing solutions of BW 755C, follow these general steps:

» Preparation: Work in a well-ventilated area, such as a chemical fume hood.
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e Solvent Selection: Choose an appropriate solvent based on the provided solubility data (e.qg.,
DMSO for stock solutions).[1]

e Procedure:

o

Tare a clean, dry weighing vessel on an analytical balance.

[¢]

Carefully add the desired amount of BW 755C to the vessel.

[¢]

Transfer the solid to a sterile container suitable for your experiment.

[e]

Add the solvent to the desired final concentration and mix thoroughly until the solid is
completely dissolved.

» Storage of Solutions: If not for immediate use, store solutions at -20°C to maintain stability.

This guide is intended to supplement, not replace, comprehensive laboratory safety training
and institutional protocols. Always consult your institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Inhibition of tissue damage by the arachidonate lipoxygenase inhibitor BW755C - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Interaction of BW755C, a potent inhibitor of lipoxygenase and cyclo-oxygenase, with
mitochondrial cytochrome oxidase - PubMed [pubmed.ncbi.nim.nih.gov]

4. Lipoxygenase and cyclooxygenase blockade by BW 755C enhances pulmonary hypoxic
vasoconstriction - PubMed [pubmed.ncbi.nim.nih.gov]

5. Personal Protective Equipment (PPE) - Environmental Health and Safety - Purdue
University [purdue.edu]

6. Chapter 19 — Personal Protective Equipment (PPE) [ehs.lbl.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.caymanchem.com/product/15490/bw-755c
https://www.benchchem.com/product/b159224?utm_src=pdf-body
https://www.benchchem.com/product/b159224?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/15490/bw-755c
https://pubmed.ncbi.nlm.nih.gov/6326150/
https://pubmed.ncbi.nlm.nih.gov/6326150/
https://pubmed.ncbi.nlm.nih.gov/2985427/
https://pubmed.ncbi.nlm.nih.gov/2985427/
https://pubmed.ncbi.nlm.nih.gov/3104282/
https://pubmed.ncbi.nlm.nih.gov/3104282/
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://ehs.lbl.gov/resource/esh-manual-pub-3000/ch19/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 7. 0sha.gov [osha.gov]
e 8. na.bhsl.com [na.bhsl.com]
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bw-755c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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